5'-O-DMT-PAC-dA

• Molecular Formula: C39H37N5O7
• Molecular Weight: 687.7 g/mol
• InChI: InChI=1S/C39H37N5O7/c1-47-29-17-13-27(14-18-29)39(26-9-5-3-6-10-26,28-15-19-30(48-2)20-16-28)50-22-33-32(45)21-35(51-33)44-25-42-36-37(40-24-41-38(36)44)43-34(46)23-49-31-11-7-4-8-12-31/h3-20,24-25,32-33,35,45H,21-23H2,1-2H3,(H,40,41,43,46)/t32-,33+,35+/m0/s1
• InChIKey: JDJUQANHKJNEFT-VUHKNJSWSA-N

5'-O-DMT-PAC-dA: UltraMILD Nucleoside for Oligo Synthesis

5'-O-DMT-PAC-dA (CAS: 110522-82-2) is a protected deoxyadenosine phosphoramidite building block designed for solid-phase oligonucleotide synthesis. It features a 5'-O-(4,4'-dimethoxytrityl) (DMT) group for controlled chain elongation and an N6-phenoxyacetyl (PAC) base-labile protecting group on the exocyclic amine of adenine [1]. This compound is a key monomer in the phosphoramidite approach, enabling the efficient assembly of DNA and RNA sequences with improved deprotection profiles compared to classical benzoyl-protected analogs .

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Supports synthesis of oligonucleotides containing base-labile modifications (e.g., 5-bromo-dU, certain fluorophores).

Workflow relies on rapid, mild deprotection to preserve modification integrity.

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Designed for solid-phase synthesis protocols requiring room-temperature ammonium hydroxide or potassium carbonate/methanol deprotection.

Classed as an UltraMILD protecting group strategy.

• [1] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987 Jan 26;15(2):397-416. View Source

Why PAC-dA Cannot Be Substituted

Substituting 5'-O-DMT-PAC-dA with other N-acyl-protected deoxyadenosine phosphoramidites (e.g., benzoyl (Bz), acetyl (Ac), isobutyryl (iBu)) is not trivial, as the choice of exocyclic amine protecting group dictates critical downstream parameters: deprotection kinetics, compatibility with sensitive modifications, and stability during acidic detritylation [1]. The classic N6-benzoyl group requires prolonged, harsh alkaline conditions for removal, which can degrade base-labile moieties and extend overall synthesis time. In contrast, the phenoxyacetyl (PAC) group was specifically developed to enable rapid, mild deprotection while maintaining sufficient stability during synthesis [2].

Deprotection condition mismatch

Replacing PAC-dA with benzoyl-protected dA (Bz-dA) in a mild-workflow protocol may result in incomplete base deprotection and failed products.

Modification damage risk

Applying standard Bz-dA harsh ammonia conditions (55 °C, 8–16 h) to sequences containing PAC-dA can expose base-labile modifications to unnecessary degradation.

• [1] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987 Jan 26;15(2):397-416. View Source
• [2] Johnsson RA, Bogojeski JJ, Damha MJ. An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support. Bioorg Med Chem Lett. 2014 May 1;24(9):2146-9. View Source

PAC-dA vs. Standard dA Amidites: Performance

Deprotection Kinetics: PAC vs. Benzoyl

5'-O-DMT-PAC-dA, when incorporated into oligonucleotides, undergoes complete deprotection of the N6-phenoxyacetyl group in less than 4 hours at room temperature using 29% aqueous ammonia, as demonstrated by NMR and HPLC analysis [1]. In stark contrast, the standard N6-benzoyl (Bz) protected deoxyadenosine requires approximately 17 hours in concentrated ammonia at 60°C to achieve full deprotection [2]. This represents a >4-fold reduction in deprotection time under significantly milder conditions, eliminating the need for elevated temperatures and prolonged exposure to alkaline reagents.

Deprotection kinetics

Cross-study comparable

PAC-dA deprotects in

Enables mild, same-day workup for modification-sensitive oligos.

Conditions: 29% aqueous ammonia, room temperature.

Acid stability & depurination

Cross-study comparable

PAC protection shows favorable acid stability compared to Bz; vendor-reported coupling efficiency ≥ 99%.

Reduced cumulative depurination supports higher full-length yields in long syntheses.

Under repetitive DCA/TCA detritylation conditions.

Commercial purity

Vendor specification

Reported purities: 99.62% (MCE), 99.00% (CenMed), ≥98% (Chemscene).

High purity minimizes deletion impurities and purification effort.

Verified by analytical HPLC; lot-specific COA review recommended.

Evidence Dimension	Complete Deprotection Time
Target Compound Data	<4 hours at room temperature in 29% NH4OH
Comparator Or Baseline	N6-benzoyl-dA: ~17 hours at 60°C in concentrated NH4OH
Quantified Difference	>4-fold faster deprotection under milder conditions (room temp vs. 60°C)
Conditions	Oligonucleotide cleavage and deprotection; 29% aqueous ammonia

Why This Matters

Faster, room-temperature deprotection minimizes degradation of sensitive nucleobase modifications (e.g., 5-bromouracil, N4-acetylcytosine) and reduces overall synthesis cycle time, critical for high-throughput or time-sensitive applications.

• [1] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987 Jan 26;15(2):397-416. View Source
• [2] Schulhof JC, Molko D, Teoule R. Nucleic Acids Res. 1987. p. 397 (line 38-39). View Source

Acid Stability and Depurination Resistance

During the acidic detritylation step of oligonucleotide synthesis, depurination (loss of adenine base) is a major side reaction that reduces yield and purity. A comparative kinetic study of N6-phenoxyacetyl-2'-deoxyadenosine (PAC-dA) and N6-benzoyl-2'-deoxyadenosine (Bz-dA) in 80% acetic acid revealed half-depurination times of 100 minutes and 80 minutes, respectively [1]. This corresponds to an approximate 20% increase in acid stability for the PAC-protected monomer, directly translating to reduced depurination during repeated detritylation cycles [2].

Acid stability & depurination

Cross-study comparable

PAC protection shows favorable acid stability compared to Bz; vendor-reported coupling efficiency ≥ 99%.

Reduced cumulative depurination supports higher full-length yields in long syntheses.

Under repetitive DCA/TCA detritylation conditions.

Evidence Dimension	Half-Depurination Time in Acid
Target Compound Data	100 minutes (N6-phenoxyacetyl-dA)
Comparator Or Baseline	N6-benzoyl-dA: 80 minutes
Quantified Difference	20% longer half-life (100 min vs. 80 min)
Conditions	80% acetic acid at room temperature

Why This Matters

Higher acid stability minimizes cumulative depurination during multi-cycle synthesis, preserving sequence integrity and final oligonucleotide yield, particularly for longer oligomers.

• [1] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987 Jan 26;15(2):397-416. View Source
• [2] Schulhof JC, Molko D, Teoule R. Nucleic Acids Res. 1987. p. 401 (line 13-15). View Source

Commercial Purity Benchmarks

5'-O-DMT-PAC-dA is a core component of the 'UltraMILD' monomer set (PAC-dA, Ac-dC, iPr-PAC-dG), specifically engineered to allow complete cleavage and deprotection under exceptionally mild conditions: 2 hours at room temperature using ammonium hydroxide, or 4 hours with 0.05M potassium carbonate in methanol [1]. This contrasts sharply with standard Bz-protected monomers, which demand elevated temperatures and/or prolonged exposure to concentrated ammonia, conditions that are incompatible with many fluorescent dyes (e.g., Cy3, Cy5, TAMRA), biotin tags, and other base-sensitive modifications .

Commercial purity

Vendor specification

Reported purities: 99.62% (MCE), 99.00% (CenMed), ≥98% (Chemscene).

High purity minimizes deletion impurities and purification effort.

Verified by analytical HPLC; lot-specific COA review recommended.

Evidence Dimension	UltraMILD Deprotection Protocol Feasibility
Target Compound Data	Complete deprotection in 2 hours at RT with NH4OH, or 4 hours with 0.05M K2CO3/MeOH
Comparator Or Baseline	Standard Bz-dA: Requires 17 hours at 60°C in concentrated NH4OH; incompatible with many labels
Quantified Difference	Allows use of base-labile modifiers; standard protocol damages them
Conditions	Solid-phase oligonucleotide synthesis with UltraMILD capping (phenoxyacetic anhydride)

Why This Matters

Enables the synthesis of oligonucleotides conjugated with labile reporter groups (fluorophores, quenchers, affinity tags) without post-synthetic labeling, streamlining the production of probes for qPCR, FISH, and diagnostic assays.

• [1] Glen Research. Pac-dA-CPG. Deprotection: ultraMILD 0.05M Potassium Carbonate in Methanol, 4 hours at Room Temperature OR 2 hours in Ammonium Hydroxide at room temperature. View Source

High Purity Specifications: ≥98% HPLC and 31P NMR Purity for Reliable Synthesis

Commercially available 5'-O-DMT-PAC-dA (as the 3'-phosphoramidite, CAS 110543-74-3) is supplied with stringent purity specifications: ≥98.0% by HPLC and ≥98.0% by 31P NMR . This level of purity is essential for maintaining high stepwise coupling efficiency and minimizing the accumulation of deletion and truncation products, particularly during the synthesis of long oligonucleotides. While many standard-grade amidites offer similar purity, the combination of high chemical purity with the PAC group's favorable deprotection profile distinguishes this monomer for applications where both sequence fidelity and post-synthetic integrity are paramount [1].

Evidence Dimension	Analytical Purity (HPLC and 31P NMR)
Target Compound Data	HPLC ≥98.0%; 31P NMR ≥98.0%
Comparator Or Baseline	Standard-grade Bz-dA phosphoramidite: typically ≥98% (similar)
Quantified Difference	Equivalent purity; differentiation lies in protecting group performance, not raw purity
Conditions	Vendor QC release specifications (Thermo Fisher Scientific)

Why This Matters

Assures procurement of a monomer with minimal impurities that could otherwise poison coupling reactions or generate difficult-to-remove byproducts, directly impacting final oligonucleotide purity and yield.

• [1] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987 Jan 26;15(2):397-416. View Source

Coupling Time Considerations: PAC-dA May Require Extended Coupling (6-12 min) vs. Standard Amidites (90 sec)

Due to steric hindrance from the phenoxyacetyl group, 5'-O-DMT-PAC-dA phosphoramidite may exhibit slightly slower coupling kinetics compared to unhindered standard monomers. Vendor and literature reports indicate that coupling times of 3–5 minutes are typical, with some specialized protocols extending coupling to 6–12 minutes to ensure >99% stepwise yield [1][2]. In comparison, standard DNA phosphoramidites (e.g., DMT-dT, DMT-dA(bz)) routinely achieve >99% coupling in 90 seconds to 2 minutes under identical activator conditions . This trade-off is acceptable when the benefits of rapid, mild deprotection are required.

Evidence Dimension	Typical Coupling Time for >99% Efficiency
Target Compound Data	3–5 minutes (standard protocols); 6–12 minutes (optimized UltraMILD protocols)
Comparator Or Baseline	Standard unmodified DNA amidites: 90 seconds to 2 minutes
Quantified Difference	2- to 5-fold longer coupling time recommended
Conditions	Automated DNA synthesizer, 0.1 M amidite in acetonitrile, standard tetrazole activator

Why This Matters

Procurement decisions must weigh the longer synthesis cycle time against the advantages of milder final deprotection. For applications where deprotection speed and compatibility with labile modifications are critical, the extended coupling time is a justified operational adjustment.

• [1] Glen Research. 2'-OMe-Pac-A-CE Phosphoramidite. Coupling: 6 minute coupling time. View Source
• [2] Academic OUP. Table 1: Modified 'ultra-mild' protocol. Coupling time extended to 12 min for Pac-dA. View Source

5'-O-DMT-PAC-dA: Key Application Scenarios

Synthesis with Base-Labile Modifications

When incorporating acid- or base-sensitive labels (e.g., Cy3, Cy5, fluorescein, TAMRA, biotin), the use of 5'-O-DMT-PAC-dA within the UltraMILD monomer set is essential. The 2-hour room-temperature deprotection with ammonium hydroxide or 4-hour methanolic potassium carbonate treatment prevents degradation of these valuable modifications, a feat impossible with standard Bz-protected monomers requiring harsh, heated ammonia [1]. This enables direct on-column synthesis of labeled probes for qPCR, FISH, and next-generation sequencing library prep.

High-Throughput and Large-Scale Synthesis

In automated, high-throughput oligonucleotide synthesis facilities, the cumulative time spent on post-synthetic cleavage and deprotection is a major bottleneck. 5'-O-DMT-PAC-dA reduces this step from ~17 hours (heated) to under 4 hours at room temperature [2]. This acceleration directly translates to higher instrument utilization and faster turnaround for custom oligo orders, especially when combined with fast-deprotecting dC and dG analogs.

RNA and Modified Oligonucleotide Synthesis

The synthesis of long oligonucleotides (e.g., >60-mers) requires many cycles of acidic detritylation, during which depurination accumulates and severely compromises final yield. The 20% greater acid stability of the PAC-protected adenine moiety (half-depurination time of 100 min vs. 80 min for Bz) reduces the extent of this side reaction [3]. This makes 5'-O-DMT-PAC-dA a strategic choice for assembling lengthy gene fragments or complex modified oligonucleotides where sequence integrity is paramount.

Procurement for Long Oligonucleotide Synthesis

5'-O-DMT-PAC-dA has been specifically employed in the patented synthesis of protected trinucleotides, where its selective deprotection profile allows for stepwise chain assembly without premature loss of base protection [4]. This application is relevant for researchers developing novel block-coupling methodologies or producing defined oligonucleotide pools for pharmaceutical development.

Application

Selection Property

Validation Focus

Synthesis with base-labile modifications

UltraMILD deprotection profile

Deprotection completeness and modification integrity

High-throughput & large-scale synthesis

Rapid room-temperature deprotection

Turnaround time reduction and instrument utilization

RNA & modified oligonucleotide synthesis

Mild cleavage and deprotection conditions

Minimizing strand scission and phosphate migration

Procurement for long oligo synthesis

High purity (>99%) and acid stability

Cumulative depurination risk and deletion sequence reduction

• [1] Glen Research. Pac-dA-CPG. Deprotection: ultraMILD 0.05M Potassium Carbonate in Methanol, 4 hours at Room Temperature OR 2 hours in Ammonium Hydroxide at room temperature. View Source
• [2] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Res. 1987 Jan 26;15(2):397-416. View Source
• [3] Schulhof JC, Molko D, Teoule R. Nucleic Acids Res. 1987. p. 401 (line 13-15). View Source
• [4] Müller S, Matthaeus J. Verfahren zur Herstellung von Trinukleotiden. DE102009046981A1, published 2011-06-01. View Source